Cas no 2229120-70-9 (2-(3-hydroxyazetidin-3-yl)benzene-1,3,5-triol)

• Product Name: 2-(3-hydroxyazetidin-3-yl)benzene-1,3,5-triol
• CAS No: 2229120-70-9
• MF: C₉H₁₁NO₄
• MW: 197.187942743301
• CID: 5929885
• PubChem ID: 165709450
• Update Time: 2025-06-13

2-(3-hydroxyazetidin-3-yl)benzene-1,3,5-triol Chemical and Physical Properties

Names and Identifiers

• 2-(3-hydroxyazetidin-3-yl)benzene-1,3,5-triol
• EN300-1735864
• 2229120-70-9

• Inchi： 1S/C9H11NO4/c11-5-1-6(12)8(7(13)2-5)9(14)3-10-4-9/h1-2,10-14H,3-4H2
• InChI Key： NYDOFWQHTANLKW-UHFFFAOYSA-N
• SMILES： OC1(C2C(=CC(=CC=2O)O)O)CNC1

Computed Properties

• Exact Mass: 197.06880783g/mol
• Monoisotopic Mass: 197.06880783g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 93Ų

Additional information on 2-(3-hydroxyazetidin-3-yl)benzene-1,3,5-triol

Exploring the Potential of 2-(3-hydroxyazetidin-3-yl)benzene-1,3,5-triol (CAS No. 2229120-70-9) in Modern Research and Applications

In the ever-evolving landscape of chemical research, 2-(3-hydroxyazetidin-3-yl)benzene-1,3,5-triol (CAS No. 2229120-70-9) has emerged as a compound of significant interest. This unique molecule, characterized by its hydroxyazetidine and benzene-triol moieties, offers a versatile scaffold for pharmaceutical and material science applications. Researchers are increasingly drawn to its potential in drug discovery, particularly in targeting oxidative stress-related pathways and inflammatory conditions, which align with current health trends like longevity and holistic wellness.

The structural features of CAS No. 2229120-70-9 make it a promising candidate for modulating biological activity. Its polyhydroxybenzene core is reminiscent of natural polyphenols, compounds widely studied for their antioxidant properties. This connection taps into the growing consumer demand for plant-derived and sustainable bioactive ingredients, a trend dominating searches in nutraceutical and cosmeceutical industries. Moreover, the azetidine ring introduces conformational rigidity, a property highly sought after in modern medicinal chemistry to enhance drug selectivity and reduce off-target effects.

Recent computational studies suggest that 2-(3-hydroxyazetidin-3-yl)benzene-1,3,5-triol may interact with key enzymatic targets involved in cellular homeostasis. This aligns with frequent search queries about "natural enzyme boosters" and "cellular repair molecules." The compound's potential as a precursor for smart materials is also being explored, particularly in the context of biodegradable polymers—a hot topic in eco-conscious technology circles. Its multiple hydroxyl groups offer sites for functionalization, making it adaptable for various industrial applications without environmental concerns.

From a synthetic chemistry perspective, the preparation of CAS No. 2229120-70-9 involves innovative green chemistry approaches that minimize waste and energy consumption. This aspect resonates strongly with current discussions about sustainable chemical production, a subject generating substantial traffic in scientific and environmental forums. Analytical characterization of this compound presents interesting challenges due to its polar nature, prompting development of advanced chromatographic techniques—another area of intense online search activity among analytical chemists.

The safety profile of 2-(3-hydroxyazetidin-3-yl)benzene-1,3,5-triol makes it particularly attractive for various applications. Preliminary studies indicate favorable toxicological parameters, addressing common search concerns about "safe synthetic compounds." Its structural similarity to certain natural metabolites suggests potential biocompatibility, a feature highly valued in pharmaceutical development where "reduced side effects" ranks among top search phrases. Researchers are particularly interested in how its hydroxyazetidine moiety might influence blood-brain barrier penetration, a frequent topic in neurology-focused queries.

As interest in personalized medicine grows, the versatility of CAS No. 2229120-70-9 positions it as a valuable building block for tailored therapeutic agents. Its molecular framework allows for diverse modifications to address specific biochemical pathways—a concept frequently searched in relation to "precision medicine platforms." The compound's potential in topical formulations is also being investigated, coinciding with increased online interest in "transdermal delivery systems" and "cosmetic active ingredients."

In material science applications, the thermal stability and hydrogen-bonding capacity of 2-(3-hydroxyazetidin-3-yl)benzene-1,3,5-triol make it suitable for advanced polymer networks. This connects with trending searches about "self-healing materials" and "renewable resource-based polymers." The compound's ability to coordinate with metal ions suggests applications in catalytic systems, another area generating substantial academic and industrial search traffic. These diverse potential uses highlight the importance of continued research into this multifaceted molecule.

The future research directions for CAS No. 2229120-70-9 are as promising as they are diverse. With increasing computational power enabling more sophisticated molecular modeling—a frequently searched topic—researchers can better predict and optimize the compound's properties. The growing database of structural-activity relationships for azetidine-containing compounds provides valuable context for its development. As the scientific community moves toward more collaborative and open-access research models—another hot search topic—the knowledge base surrounding this intriguing molecule will undoubtedly expand, revealing new opportunities across multiple disciplines.